Cas no 83505-69-5 (1,2,3,4,5-pentafluoro-6-[(phenylsulfanyl)methyl]benzene)
83505-69-5 structure
Product Name:1,2,3,4,5-pentafluoro-6-[(phenylsulfanyl)methyl]benzene
CAS No:83505-69-5
MF:C13H7F5S
MW:290.25169968605
CID:1808570
PubChem ID:190060
Update Time:2025-04-21
1,2,3,4,5-pentafluoro-6-[(phenylsulfanyl)methyl]benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,4,5-pentafluoro-6-[(phenylsulfanyl)methyl]benzene
- Benzene, pentafluoro[(phenylthio)methyl]-
- 1,2,3,4,5-pentafluoro-6-(phenylsulfanylmethyl)benzene
- 83505-69-5
- 1,2,3,4,5-Pentafluoro-6-(phenylthiomethyl) benzene
- UBDGTQMSSHFQRU-UHFFFAOYSA-N
- SCHEMBL775561
- DTXSID90232414
- 1,2,3,4,5-Pentafluoro-6-[(phenylsulfanyl)methyl]benzene #
- Thiophenol, PFB
-
- Inchi: 1S/C13H7F5S/c14-9-8(6-19-7-4-2-1-3-5-7)10(15)12(17)13(18)11(9)16/h1-5H,6H2
- InChI Key: UBDGTQMSSHFQRU-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CC1C(=C(C(=C(C=1F)F)F)F)F
Computed Properties
- Exact Mass: 290.01886221g/mol
- Monoisotopic Mass: 290.01886221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 25.3Ų
1,2,3,4,5-pentafluoro-6-[(phenylsulfanyl)methyl]benzene Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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